2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide

• Molecular Formula: C17H18BrNO
• Molecular Weight: 332.2 g/mol
• IUPAC Name: 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide
• InChI: InChI=1S/C17H18BrNO/c1-3-14-6-4-5-12(2)17(14)19-16(20)11-13-7-9-15(18)10-8-13/h4-10H,3,11H2,1-2H3,(H,19,20)
• InChI Key: NFVOOOCJOGKWNK-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)CC2=CC=C(C=C2)Br)C

Description

2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide, also known as BEMA, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. BEMA is a member of the acetamide family of compounds and is known for its ability to modulate certain physiological processes in the body.

Mechanism of Action

The mechanism of action of 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide is not fully understood, but it is believed to work by modulating the activity of certain enzymes and receptors in the body. 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. By inhibiting COX-2, 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide can reduce inflammation and pain. 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide has also been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a receptor that is involved in the regulation of glucose and lipid metabolism. By activating PPARγ, 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide can improve insulin sensitivity and reduce the risk of developing type 2 diabetes.
Biochemical and Physiological Effects:
2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide has been found to have a number of biochemical and physiological effects in the body. It has been found to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor alpha (TNF-α), which are involved in the pathogenesis of inflammatory diseases. 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide has also been found to reduce the production of reactive oxygen species (ROS), which can cause oxidative damage to cells and tissues. In addition, 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide has been found to improve insulin sensitivity and reduce the risk of developing type 2 diabetes.

Advantages and Limitations for Lab Experiments

2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it readily available for research. Another advantage is that it has been extensively studied in vitro and in vivo, providing a wealth of information on its mechanism of action and potential therapeutic applications. However, one limitation is that 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known. Another limitation is that 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide has a relatively short half-life in the body, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are a number of future directions for research on 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide. One direction is to further investigate its potential as a treatment for inflammatory diseases, such as arthritis and fever. Another direction is to investigate its potential as an anti-cancer agent, particularly in the treatment of breast and prostate cancer. Additionally, further research is needed to determine the safety and efficacy of 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide in humans, and to develop more stable and effective formulations for use in clinical trials.

Synthesis Methods

2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide can be synthesized using a variety of methods, including the reaction of 4-bromobenzoyl chloride with 2-ethyl-6-methylaniline in the presence of a base. This method yields a high purity product with a good yield. Other methods include the reaction of 4-bromobenzoyl chloride with 2-ethyl-6-methylphenol in the presence of a base, or the reaction of 4-bromobenzoyl chloride with 2-ethyl-6-methylphenylamine in the presence of a base.

Scientific Research Applications

2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide has been studied extensively for its potential as a therapeutic agent in various diseases and conditions. It has been found to have anti-inflammatory, analgesic, and antipyretic properties, making it a potential treatment for inflammatory diseases such as arthritis and fever. 2-(4-bromophenyl)-N-(2-ethyl-6-methylphenyl)acetamide has also been studied for its potential as an anti-cancer agent, as it has been found to inhibit the growth of certain cancer cells.